molecular formula C7H4ClF3N2O B8653017 5-Chloro-4-(trifluoromethyl)picolinamide

5-Chloro-4-(trifluoromethyl)picolinamide

Cat. No.: B8653017
M. Wt: 224.57 g/mol
InChI Key: ACTCJISOOKUYQN-UHFFFAOYSA-N
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Description

5-Chloro-4-(trifluoromethyl)picolinamide is a useful research compound. Its molecular formula is C7H4ClF3N2O and its molecular weight is 224.57 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4ClF3N2O

Molecular Weight

224.57 g/mol

IUPAC Name

5-chloro-4-(trifluoromethyl)pyridine-2-carboxamide

InChI

InChI=1S/C7H4ClF3N2O/c8-4-2-13-5(6(12)14)1-3(4)7(9,10)11/h1-2H,(H2,12,14)

InChI Key

ACTCJISOOKUYQN-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CN=C1C(=O)N)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To 7 ml of ethanol were added 0.61 g of sodium bicarbonate and 0.5 g of hydroxylamine hydrochloride, and the mixture was heated to reflux for 1 hour. After allowing to cool, 0.74 g of 5-chloro-4-trifluoromethylpyridine-2-carbonitrile was added at 0° C., and the mixture was stirred for 5 hours, and concentrated. To the residue was added water, the resultant solution was extracted with ethyl acetate three times, and the organic layers were combined, washed with an aqueous saturated sodium chloride solution, dried with anhydrous magnesium sulfate, and concentrated. The residue was subjected to silica gel column chromatography to obtain 0.6 g of 5-chloro-4-trifluoromethylpyridine-2-carboxamide=oxime.
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